molecular formula C8H6N4O2 B8539763 1-(3-Nitrophenyl)-1H-1,2,3-triazole

1-(3-Nitrophenyl)-1H-1,2,3-triazole

Cat. No.: B8539763
M. Wt: 190.16 g/mol
InChI Key: JNQPJQVBUDUVTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Nitrophenyl)-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C8H6N4O2 and its molecular weight is 190.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6N4O2

Molecular Weight

190.16 g/mol

IUPAC Name

1-(3-nitrophenyl)triazole

InChI

InChI=1S/C8H6N4O2/c13-12(14)8-3-1-2-7(6-8)11-5-4-9-10-11/h1-6H

InChI Key

JNQPJQVBUDUVTI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])N2C=CN=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(3-Nitro-phenyl)-4-trimethylsilanyl-1H-[1,2,3]triazole (16.7 g, 64 mmol) tetrabutylammonium fluoride in THF (1M, 100 ml, 100 mmol) were stirred at room temperature for 24 h. The reaction mixture was diluted with ethyl acetate and washed with water and brine. The organic layer was dried with magnesium sulfate, filtered and evaporated. The crude product was purified by chromatography on silica gel (hexane/ethyl acetate 1:1) and the desired product was obtained as a brown solid (9.96 g, 82%), mp 80-83° C.
Name
1-(3-Nitro-phenyl)-4-trimethylsilanyl-1H-[1,2,3]triazole
Quantity
16.7 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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